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Compound of Interest

Compound Name: [2,4'-Bipyridine]-2'-carbaldehyde
Cat. No.: B12088052
Get Quote

Executive Summary

[2,4'-Bipyridine]-2'-carbaldehyde (CAS: 1860849-75-7) is a critical heteroaromatic building
block used primarily as a bidentate ligand in coordination chemistry and as a scaffold for
supramolecular assemblies.[1] Its structural asymmetry—Dbridging a 2-substituted pyridine and
a 4-substituted pyridine—creates unique electronic environments distinguishable by NMR and
IR spectroscopy.[1]

This guide provides a rigorous analysis of the compound's spectral signature, deriving
assignments from the parent [2,4'-bipyridine] scaffold and establishing a self-validating protocol
for purity assessment.

Chemical Identity & Structural Logic[1][2][3]
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Property Detail
IUPAC Name 4-(Pyridin-2-yl)pyridine-2-carbaldehyde
Common Name 2'-Formyl-2,4'-bipyridine
CAS Number 1860849-75-7
C
H
Molecular Formula
N
0]
Molecular Weight 184.19 g/mol
SMILES C1=CC=NC(=C1)C2=CC(=NC=C2)C=0

Structural Numbering Scheme

To ensure accurate spectral assignment, we utilize the following numbering convention:
e Ring A (Unprimed): The 2-pyridyl substituent (attached at C2).[1]

e Ring B (Primed): The central pyridine ring (attached at C4'), bearing the aldehyde at C2'.
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Figure 1: Structural Numbering of [2,4'-Bipyridine]-2'-carbaldehyde

Click to download full resolution via product page

Synthesis & Sample Purity Context

Understanding the synthesis is vital for identifying impurities in the spectra. The compound is
typically accessed via two primary routes:

o Suzuki-Miyaura Coupling: Reaction of 2-pyridylboronic acid with 4-chloro-2-formylpyridine.[1]
Common Impurities: Boronic acid residues, Pd catalyst traces.

¢ Oxidation: Selenium dioxide (SeO

) oxidation of 2'-methyl-2,4'-bipyridine.[1] Common Impurities: Unreacted methyl precursor,
carboxylic acid over-oxidation product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectrum is characterized by the desymmetrization of the bipyridine system due to
the aldehyde group.
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H NMR Assignment (400 MHz, CDCI )

The aldehyde group at C2' is strongly electron-withdrawing, causing significant downfield shifts
for the protons on Ring B, particularly H3'.
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shielded).[1]

Note on Solvent Effects: In DMSO-

, the aldehyde peak may shift slightly downfield (approx.[1] 10.25 ppm), and water peaks often
appear at 3.33 ppm, potentially obscuring impurities.

C NMR Assignment (100 MHz, CDCI )

e Carbonyl (C=0): ~193.0 ppm.[1] Distinctive low-field signal.

e Ring B Carbons: C2' (quaternary, alpha to N) will be shifted downfield (~153 ppm) due to the
CHO group.

e Ring A Carbons: Typical 2-substituted pyridine shifts (149.5, 137.0, 124.0, 121.5 ppm).[1]

Infrared Spectroscopy (FT-IR)

IR analysis provides a rapid "fingerprint" validation of the functional groups.[1]

Frequency (cm

Mode Intensity Structural Origin
)
Aldehyde C-H (Fermi
2850 C-H stretch Weak
resonance doublet).[1]
Conjugated Aldehyde.
1705 - 1715 C=0 stretch Strong Key diagnostic band.
[1]
Pyridine ring skeletal
1580, 1460 C=C / C=N stretch Med-Strong

vibrations.

Out-of-plane aromatic
820 - 750 C-H bend Medium bending (substitution
pattern).[1]

Interpretation: The absence of a broad band at 3200-3500 cm
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confirms the absence of the carboxylic acid impurity (common in SeO

oxidations).

Mass Spectrometry (MS)

Mass spec confirms the molecular weight and fragmentation pattern.[2]
« lonization Mode: ESI (+) or EI (70 eV).
e Molecular lon: [M+H]

=185.07 m/z (ESI); M

= 184.06 m/z (EI).[1]

Fragmentation Pathway (El)

The molecule typically fragments by losing the aldehyde functionality.

Molecular lon (M+)
m/z 184

[M - H]+ [M - COJ+
m/z 183 m/z 156
(Loss of aldehydic H) (Loss of Carbon Monoxide)

HCN (27 Da)

[M - CO - HCN]+
m/z 129
(Pyridine ring degradation)

Figure 2: Proposed Mass Spec Fragmentation Pathway

Click to download full resolution via product page
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Experimental Protocols
Protocol 1: NMR Sample Preparation

Obijective: Obtain high-resolution spectra without concentration broadening.[1]
e Mass: Weigh 5-10 mg of [2,4'-Bipyridine]-2'-carbaldehyde.
e Solvent: Dissolve in 0.6 mL of CDCI

(99.8% D) containing 0.03% TMS as an internal standard.

o Note: If the compound is the hydrochloride salt, use DMSO-

or add K
CO

to neutralize in CDCI

« Filtration: Filter through a cotton plug in a glass pipette to remove suspended solids

(silica/catalyst dust).
e Acquisition: Run 16 scans for

H and 256+ scans for

C.

Protocol 2: Purity Check via TLC[1]

» Stationary Phase: Silica Gel 60 F254.
e Mobile Phase: 5% Methanol in Dichloromethane (DCM).[1]
e Visualization: UV lamp (254 nm).[1] The aldehyde is UV active.

o Stain: 2,4-DNP stain (Dip into solution, heat).[1] The aldehyde will appear as a yellow/orange

spot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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